Cas no 58390-42-4 (4-Aminopyrazolo5,1-c1,2,4triazine-3-carbonitrile)

• Product Name: 4-Aminopyrazolo5,1-c1,2,4triazine-3-carbonitrile
• CAS No: 58390-42-4
• MF: C₆H₄N₆
• MW: 160.136158943176
• MDL: MFCD03829962
• CID: 2952096
• PubChem ID: 4625744
• Update Time: 2025-10-28

4-Aminopyrazolo5,1-c1,2,4triazine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 吡唑并[5,1-C][1,2,4]三嗪-3-甲腈,4-氨基-
• 4-aminopyrazolo[5,1-c][1,2,4]triazine-3-carbonitrile
• 4-aminopyrazolo[3,2-c][1,2,4]triazine-3-carbonitrile
• Pyrazolo[5,1-c][1,2,4]triazine-3-carbonitrile, 4-amino-
• BBL030109
• STK298597
• A915132
• CS-0240573
• ALBB-017242
• CHEMBL3274759
• 4-AMINOPYRAZOLO[5,1-C][1,2,4]TRIAZIN-3-YL CYANIDE
• MFCD03829962
• VS-09607
• EN300-229117
• AKOS000306134
• IBDFEAAYRWQLBK-UHFFFAOYSA-N
• H32028
• AKOS B016376
• 58390-42-4
• SCHEMBL18878986
• 4-Aminopyrazolo5,1-c1,2,4triazine-3-carbonitrile

• MDL： MFCD03829962
• Inchi： 1S/C6H4N6/c7-3-4-6(8)12-5(11-10-4)1-2-9-12/h1-2H,8H2
• InChI Key： IBDFEAAYRWQLBK-UHFFFAOYSA-N
• SMILES： N12C(=C(C#N)N=NC1=CC=N2)N

Computed Properties

• Exact Mass: 160.04974415Da
• Monoisotopic Mass: 160.04974415Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 92.9

4-Aminopyrazolo5,1-c1,2,4triazine-3-carbonitrile Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolotriazines Pyrazolotriazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolotriazines

Additional information on 4-Aminopyrazolo5,1-c1,2,4triazine-3-carbonitrile

4-Aminopyrazolo[5,1-c][1,2,4]triazine-3-carbonitrile (CAS No. 58390-42-4): A Comprehensive Overview

4-Aminopyrazolo[5,1-c][1,2,4]triazine-3-carbonitrile (CAS No. 58390-42-4) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique pyrazolo-triazine core, exhibits remarkable potential in various applications, ranging from pharmaceutical intermediates to advanced material synthesis. Its molecular structure, which includes an amino group and a carbonitrile moiety, contributes to its versatility and reactivity, making it a valuable building block in synthetic chemistry.

The growing interest in 4-Aminopyrazolo[5,1-c][1,2,4]triazine-3-carbonitrile is driven by its potential role in the development of novel therapeutic agents. Researchers are particularly intrigued by its ability to serve as a precursor for bioactive molecules, especially in the design of kinase inhibitors and antiviral compounds. Recent studies have highlighted its utility in targeting specific enzymatic pathways, which aligns with the current trend of precision medicine and personalized therapeutics. This compound's relevance in addressing global health challenges, such as antimicrobial resistance and viral infections, further underscores its importance in contemporary research.

In addition to its pharmaceutical applications, 4-Aminopyrazolo[5,1-c][1,2,4]triazine-3-carbonitrile has found use in the development of advanced materials. Its heterocyclic framework and functional groups make it an attractive candidate for designing organic semiconductors and luminescent materials. These applications are particularly relevant in the context of renewable energy and optoelectronic devices, where there is a high demand for efficient and sustainable materials. The compound's ability to participate in cross-coupling reactions and cycloadditions further enhances its utility in material science.

The synthesis of 4-Aminopyrazolo[5,1-c][1,2,4]triazine-3-carbonitrile typically involves multi-step reactions, starting from readily available precursors. Key steps often include the formation of the pyrazolo-triazine core, followed by the introduction of the amino and carbonitrile functionalities. Recent advancements in green chemistry have led to the development of more sustainable synthetic routes, minimizing the use of hazardous reagents and reducing environmental impact. These innovations align with the broader industry shift toward eco-friendly and cost-effective production methods.

From a commercial perspective, the demand for 4-Aminopyrazolo[5,1-c][1,2,4]triazine-3-carbonitrile is expected to rise, driven by its expanding applications in both pharmaceuticals and materials. Market analysts predict steady growth in the compound's adoption, particularly in regions with robust biotech and nanotechnology sectors. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of research institutions and industrial clients. Its role in drug discovery and material innovation positions it as a high-value chemical in the global market.

For researchers and industry professionals seeking detailed information about 4-Aminopyrazolo[5,1-c][1,2,4]triazine-3-carbonitrile, it is essential to consult reliable sources, including peer-reviewed journals and reputable chemical databases. The compound's CAS No. 58390-42-4 serves as a unique identifier, facilitating accurate searches and procurement. As the scientific community continues to explore its potential, 4-Aminopyrazolo[5,1-c][1,2,4]triazine-3-carbonitrile is poised to play a pivotal role in advancing both healthcare and technology.